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Compound of Interest

Compound Name: 4-tert-Butylbenzenesulfonamide

Cat. No.: B193189 Get Quote

An In-depth Technical Guide to 4-tert-
Butylbenzenesulfonamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 4-tert-butylbenzenesulfonamide. The information is curated for researchers,

scientists, and professionals in drug development who may utilize this compound as a synthetic

intermediate or encounter it as a related impurity. All quantitative data is summarized in

structured tables for ease of reference, and detailed experimental protocols for its synthesis are

provided.

Core Physical and Chemical Properties
4-tert-Butylbenzenesulfonamide, also known by synonyms such as 4-(1,1-

Dimethylethyl)benzenesulfonamide and p-tert-butylbenzenesulfonamide, is a white to off-white

solid crystalline powder.[1][2] Its chemical structure consists of a benzene ring substituted with

a tert-butyl group and a sulfonamide group at the para position.[3] This compound is a notable

intermediate and a degradation impurity of the endothelin receptor antagonist, Bosentan.[1][3]

Table 1: Physical Properties of 4-tert-
Butylbenzenesulfonamide
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Property Value Source(s)

Appearance
White to off-white solid/powder

to crystal
[1][2][3]

Melting Point 136-142 °C [1][2][3][4]

Boiling Point (Predicted) 337.2 ± 35.0 °C [1][3]

Density (Predicted) 1.152 ± 0.06 g/cm³ [1]

Solubility

Slightly soluble in Chloroform,

Sparingly soluble in Ethyl

Acetate

[1][3]

pKa (Predicted) 10.22 ± 0.10 [1][3]

Table 2: Chemical Identifiers and Molecular Properties
Property Value Source(s)

Molecular Formula C₁₀H₁₅NO₂S [3][4][5]

Molecular Weight 213.3 g/mol [3][6][7]

CAS Number 6292-59-7 [3][5][6]

IUPAC Name
4-tert-

butylbenzenesulfonamide
[5][6]

SMILES

CC(C)

(C)C1=CC=C(C=C1)S(=O)

(=O)N

[4]

Experimental Protocols
The synthesis of 4-tert-butylbenzenesulfonamide can be achieved through various routes.

Below are detailed protocols for two common laboratory-scale methods.

Protocol 1: Synthesis from 4-(tert-Butyl)benzenesulfonyl
Chloride
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This method involves the reaction of 4-(tert-butyl)benzenesulfonyl chloride with concentrated

ammonia.

Materials:

4-(tert-butyl)benzenesulfonyl chloride

Dichloromethane

Concentrated ammonia solution

Round bottom flask

Magnetic stirrer

Rotary evaporator

Brinell funnel

Procedure:

Add a solution of 4-(tert-butyl)benzenesulfonyl chloride (2.30 g, 10.0 mmol) in

dichloromethane (100 mL) to a 500 mL round bottom flask at 0 °C.[1]

Slowly add concentrated ammonia (50 mL, 100 mmol, 10 equivalents) to the flask.[1]

Allow the reaction mixture to gradually warm to room temperature and stir continuously for

20 hours.[1]

Upon completion of the reaction, remove the solvent by evaporation under reduced pressure

using a rotary evaporator.[1]

Filter the resulting slurry through a Brinell funnel to isolate the solid product.[1]

The process should yield 4-(tert-butyl)benzenesulfonamide as a white solid (1.60 g, 75%

yield).[1]

Protocol 2: Synthesis from Benzenesulfonamide
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This alternative synthesis route involves the reaction of benzenesulfonamide with a tert-

butylating agent, such as tert-butyl acrylate or tert-butyl propionate, in the presence of a

catalyst.[3]

Materials:

Benzenesulfonamide

tert-Butyl acrylate or tert-butyl propionate

Hafnium or Zirconium tetrachloride (catalyst)

N-methyl pyrrolidone (solvent)

Reflux apparatus

High-Performance Liquid Chromatography (HPLC) for monitoring

Filtration apparatus

Procedure:

In a suitable reaction vessel, dissolve benzenesulfonamide in N-methyl pyrrolidone.[3]

Add tert-butyl acrylate or tert-butyl propionate to the solution.[3]

Introduce a catalytic amount of hafnium or zirconium tetrachloride.[3]

Heat the reaction mixture to approximately 150°C under reflux conditions.[3]

Monitor the progress of the reaction using HPLC to ensure the complete conversion of the

starting materials.[3]

Once the reaction is complete, cool the mixture and filter to remove any solid byproducts.[3]

Isolate the product through decompression and desolventization to yield high-purity 4-tert-
butylbenzenesulfonamide.[3]
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Visualized Experimental Workflow
The following diagram illustrates the key steps in the synthesis of 4-tert-
butylbenzenesulfonamide from 4-(tert-butyl)benzenesulfonyl chloride as described in

Protocol 1.

Synthesis Workflow of 4-tert-Butylbenzenesulfonamide

Start: Reagents

4-(tert-butyl)benzenesulfonyl chloride
in Dichloromethane

+
Concentrated Ammonia

Prepare Reaction at 0°C to RT
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Combine & Stir Solvent Removal
(Reduced Pressure)

Work-up Filtration
(Brinell Funnel)

Isolate
Final Product:

4-tert-Butylbenzenesulfonamide
(White Solid)

Collect End

Click to download full resolution via product page

Caption: Synthesis of 4-tert-Butylbenzenesulfonamide Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-tert-Butylbenzenesulfonamide physical and chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b193189#4-tert-butylbenzenesulfonamide-physical-
and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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